Cas no 1261786-80-4 (2-Amino-3-iodo-5-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Amino-3-iodo-5-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261786-80-4
• MF: C₁₂H₈F₃IN₂
• MW: 364.105005264282
• CID: 4791663
• Update Time: 2025-05-25

2-Amino-3-iodo-5-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-iodo-5-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H8F3IN2/c13-12(14,15)9-3-1-2-7(4-9)8-5-10(16)11(17)18-6-8/h1-6H,(H2,17,18)
• InChI Key： ZJDCXRCHFNKIAH-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=CC(=C1)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-iodo-5-(3-(trifluoromethyl)phenyl)pyridine

2-Amino-3-Iodo-5-(3-(Trifluoromethyl)Phenyl)Pyridine: A Comprehensive Overview

The compound 2-Amino-3-Iodo-5-(3-(Trifluoromethyl)Phenyl)Pyridine, identified by the CAS number 1261786-80-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and versatile applications. In this article, we will delve into the properties, synthesis, and applications of this compound, while also exploring the latest research advancements that highlight its significance in contemporary scientific studies.

The molecular structure of 2-Amino-3-Iodo-5-(3-(Trifluoromethyl)Phenyl)Pyridine consists of a pyridine ring substituted with an amino group at position 2, an iodine atom at position 3, and a trifluoromethyl-substituted phenyl group at position 5. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in different chemical environments.

Recent studies have focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the construction of bioactive molecules. Researchers have employed advanced synthetic techniques, such as Suzuki-Miyaura coupling and Stille coupling reactions, to incorporate this pyridine derivative into more complex structures. These methods have demonstrated high efficiency and selectivity, making them suitable for large-scale production in pharmaceutical and agrochemical industries.

In terms of applications, 2-Amino-3-Iodo-5-(3-(Trifluoromethyl)Phenyl)Pyridine has shown promise in drug discovery efforts. Its ability to act as a building block for constructing heterocyclic compounds with potential pharmacological activities has been extensively explored. For instance, derivatives of this compound have been reported to exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound in developing novel therapeutic agents.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has highlighted its ability to serve as an electron-deficient acceptor material in organic solar cells, contributing to improved device performance and efficiency.

The synthesis of 2-Amino-3-Iodo-5-(3-(Trifluoromethyl)Phenyl)Pyridine typically involves multi-step processes that require careful optimization to achieve high yields and purity. One common approach involves the nucleophilic substitution of an appropriate iodoarene precursor with an amino group under controlled conditions. The introduction of the trifluoromethyl-substituted phenyl group is often achieved through cross-coupling reactions, which have become increasingly popular due to their versatility and reliability.

In addition to its direct applications, this compound serves as a valuable model system for studying fundamental chemical reactions. Its reactivity patterns provide insights into the behavior of similar pyridine derivatives under various reaction conditions. For example, investigations into its participation in C-H activation reactions have revealed novel catalytic pathways that could be exploited for synthesizing complex molecules with unprecedented efficiency.

The growing interest in CAS 1261786-80-4 is further evidenced by its inclusion in numerous patent filings and research publications. Scientists across academia and industry are leveraging its unique properties to address challenges in drug development, materials synthesis, and chemical catalysis. As research continues to uncover new facets of this compound's potential, it is likely to play an increasingly important role in advancing scientific innovation.

In conclusion, 2-Amino-3-Iodo-5-(3-(Trifluoromethyl)Phenyl)Pyridine, with its distinctive structure and diverse applications, stands out as a significant molecule in modern chemistry. Its contributions to drug discovery, materials science, and synthetic methodology highlight its versatility and importance. As ongoing research continues to unlock new possibilities for this compound, it is poised to make even greater impacts across various scientific disciplines.